
Viscoelastic Properties of Aqueous Sodium
Lauroyl Lactylate Solutions: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium lauroyl lactylate (SLL) is an anionic surfactant widely utilized in the cosmetic, food,

and pharmaceutical industries for its emulsifying, moisturizing, and mild cleansing properties.

Aqueous solutions of SLL can exhibit complex viscoelastic behavior, a critical attribute for

product formulation, stability, and performance, particularly in applications requiring controlled

rheology such as topical drug delivery systems. This technical guide provides a comprehensive

overview of the principles governing the viscoelasticity of aqueous SLL solutions, outlines

detailed experimental protocols for their characterization, and presents a framework for

understanding the molecular mechanisms driving these properties. While specific quantitative

data for pure SLL solutions are not readily available in the public domain, this guide leverages

established principles of anionic surfactant rheology to provide a foundational understanding

for researchers and developers.

Introduction to the Viscoelasticity of Sodium
Lauroyl Lactylate
Sodium lauroyl lactylate is an amphiphilic molecule, meaning it possesses both a hydrophilic

(water-loving) head group and a hydrophobic (water-fearing) tail. In aqueous solutions, above a

certain concentration known as the critical micelle concentration (CMC), SLL molecules self-

assemble into aggregates called micelles to minimize the unfavorable interaction between their
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hydrophobic tails and water. The structure and interaction of these micelles are the primary

determinants of the solution's viscoelastic properties.

The viscoelastic behavior of SLL solutions is significantly influenced by several factors:

Concentration: At concentrations just above the CMC, SLL typically forms small, spherical

micelles, and the solution exhibits Newtonian behavior with low viscosity. As the

concentration increases, these spherical micelles can transition into larger, elongated, and

flexible worm-like micelles. The entanglement of these worm-like micelles creates a transient

network, imparting significant viscoelasticity to the solution, which then behaves as a non-

Newtonian fluid.

Ionic Strength: The addition of electrolytes, such as sodium chloride (NaCl), has a profound

effect on the viscoelasticity of anionic surfactant solutions like SLL. The salt ions shield the

electrostatic repulsion between the negatively charged head groups of the SLL molecules,

promoting the growth of micelles from spherical to worm-like structures. This leads to a

substantial increase in viscosity and elasticity up to a certain salt concentration, beyond

which the viscosity may decrease again (a phenomenon known as the "salt curve").

Temperature: Temperature can have a complex effect on the viscoelasticity of SLL solutions.

Generally, an increase in temperature can disrupt the micellar network, leading to a decrease

in viscosity. However, in some systems, a moderate increase in temperature can initially

promote the growth of worm-like micelles, resulting in an increase in viscosity before it

eventually decreases at higher temperatures.

pH: The pH of the solution can influence the charge on the SLL head group and thus affect

micellar packing and morphology.

Quantitative Data Summary
A thorough review of publicly available scientific literature did not yield specific quantitative data

for the viscoelastic properties (e.g., storage modulus G', loss modulus G'', and viscosity as a

function of shear rate, frequency, or concentration) of aqueous solutions containing solely

sodium lauroyl lactylate. The available data primarily focuses on mixed surfactant systems or

the interfacial properties of SLL.
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For formulators and researchers, this indicates a need for empirical characterization of their

specific SLL-based systems. The experimental protocols outlined in the following section

provide a robust framework for obtaining such data.

Experimental Protocols
The following section details a generalized experimental protocol for characterizing the

viscoelastic properties of aqueous sodium lauroyl lactylate solutions. These methods are

based on standard practices for surfactant rheology.

Sample Preparation
Stock Solution Preparation: Prepare a concentrated stock solution of sodium lauroyl
lactylate in deionized water (or a relevant buffer). Gentle heating and stirring may be

required to ensure complete dissolution.

Dilution Series: Prepare a series of SLL solutions of varying concentrations by diluting the

stock solution.

Additive Incorporation: For studying the effect of salts or other additives, prepare solutions

with a fixed SLL concentration and varying concentrations of the additive.

Equilibration: Allow all solutions to equilibrate at the desired experimental temperature for a

sufficient period (e.g., 24 hours) to ensure homogeneity and thermal equilibrium.

Rheological Measurements
Instrumentation: A controlled-stress or controlled-strain rotational rheometer equipped with

appropriate geometry (e.g., cone-plate, parallel-plate, or Couette) is required. A Peltier

temperature control system is essential for precise temperature management.

3.2.1. Steady Shear Viscosity Measurement

Objective: To determine the relationship between viscosity and shear rate.

Procedure:
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Load the sample onto the rheometer, ensuring proper filling and trimming to avoid

artifacts.

Equilibrate the sample at the target temperature.

Perform a shear rate sweep, typically from a low shear rate (e.g., 0.01 s⁻¹) to a high shear

rate (e.g., 1000 s⁻¹).

Record the viscosity at each shear rate.

Data Analysis: Plot viscosity as a function of shear rate on a log-log scale to identify

Newtonian plateaus and shear-thinning behavior.

3.2.2. Oscillatory Shear (Dynamic) Measurement

Objective: To determine the viscoelastic properties, specifically the storage modulus (G') and

the loss modulus (G''). G' represents the elastic (solid-like) component, while G'' represents

the viscous (liquid-like) component.

Procedure:

Strain Sweep (Amplitude Sweep):

Perform a strain sweep at a fixed frequency (e.g., 1 Hz) to identify the linear viscoelastic

region (LVER), where G' and G'' are independent of the applied strain. This is crucial for

ensuring that subsequent frequency sweeps are conducted under non-destructive

conditions.

Frequency Sweep:

Select a strain amplitude within the LVER.

Perform a frequency sweep, typically from a high frequency (e.g., 100 rad/s) to a low

frequency (e.g., 0.1 rad/s).

Record G' and G'' as a function of angular frequency.
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Data Analysis: Plot G' and G'' versus angular frequency on a log-log scale. The relative

magnitudes of G' and G'' and their frequency dependence provide insights into the structure

and dynamics of the micellar network.

Visualizations
The following diagrams illustrate key concepts related to the viscoelastic properties of sodium
lauroyl lactylate solutions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b077798?utm_src=pdf-body
https://www.benchchem.com/product/b077798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Rheological Measurement

Data Analysis

Prepare SLL
Stock Solution

Create Dilution
Series

Incorporate
Additives (e.g., Salt)

Equilibrate
Samples

Load Sample onto
Rheometer

Steady Shear
Viscosity Measurement

Oscillatory Shear
(G', G'') Measurement

Plot Viscosity vs.
Shear Rate

Plot G' and G'' vs.
Frequency

Click to download full resolution via product page

Caption: Experimental workflow for characterizing the viscoelastic properties of SLL solutions.
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Caption: Relationship between micellar structure and viscoelastic properties in SLL solutions.

Conclusion
The viscoelastic properties of aqueous sodium lauroyl lactylate solutions are of significant

interest for the development of advanced formulations in the pharmaceutical, cosmetic, and

food industries. While specific quantitative rheological data for pure SLL solutions is sparse in

the existing literature, the principles governing the behavior of anionic surfactants provide a

strong foundation for understanding and predicting the performance of SLL-based systems.

The transition from spherical to entangled worm-like micelles, driven by factors such as

concentration and ionic strength, is the key mechanism behind the development of

viscoelasticity. For drug development professionals and researchers, the detailed experimental

protocols provided in this guide offer a practical approach to empirically determine the

rheological profiles of their specific formulations, enabling the rational design of products with

tailored textural and flow properties. Further research into the specific viscoelastic behavior of

SLL would be a valuable contribution to the field.

To cite this document: BenchChem. [Viscoelastic Properties of Aqueous Sodium Lauroyl
Lactylate Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b077798#sodium-lauroyl-lactylate-viscoelastic-
properties-of-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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